Cas no 134161-77-6 ([3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile)

• Product Name: [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile
• CAS No: 134161-77-6
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• CID: 2770950
• PubChem ID: 14911017
• Update Time: 2025-11-02

[3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 134161-77-6
• MFCD30606497
• 2-(5-(Benzofuran-2-yl)-1H-pyrazol-3-yl)acetonitrile
• (5-BenZofuran-2-yl-1H-pyraZol-3-yl)-acetonitrile
• DTXSID60565281
• [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile

• Inchi： 1S/C13H9N3O/c14-6-5-10-8-11(16-15-10)13-7-9-3-1-2-4-12(9)17-13/h1-4,7-8H,5H2,(H,15,16)
• InChI Key： QTXLTLVWXKWTKN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1C=C(CC#N)NN=1

Computed Properties

• Exact Mass: 223.074561919Da
• Monoisotopic Mass: 223.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.6Ų

Additional information on [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile

Introduction to [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile (CAS No. 134161-77-6)

[3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 134161-77-6, belongs to the class of heterocyclic derivatives and has shown promise in various biological and chemical applications. The presence of both benzofuran and pyrazole moieties in its molecular structure endows it with a rich chemical reactivity, making it a valuable scaffold for drug discovery and material science research.

The benzofuran moiety, characterized by a fused benzene ring and a furan ring, is known for its role in numerous pharmacologically active molecules. Its aromaticity and ability to engage in π-stacking interactions make it a desirable component in the design of bioactive compounds. On the other hand, the pyrazole ring, with its five-membered nitrogen-containing structure, contributes to the compound's overall bioisosteric properties, allowing it to mimic other heterocyclic systems that are known to exhibit biological activity. The combination of these two motifs in [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile creates a versatile platform for further chemical modification and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex biological pathways. [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile has emerged as a compound of interest in this context due to its potential to interact with various biological targets. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory processes. The acetonitrile group at the 5-position of the pyrazole ring provides a handle for further derivatization, allowing researchers to fine-tune the pharmacological properties of the molecule.

One of the most compelling aspects of [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis routes, which include condensation reactions between appropriate precursors under controlled conditions. This accessibility makes it an attractive candidate for both academic research and industrial applications. Moreover, the modular nature of its structure allows for easy introduction of diverse substituents, enabling the creation of a library of related compounds for high-throughput screening.

The pharmacological profile of [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile has been explored in several preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent by demonstrating its ability to modulate key signaling pathways involved in inflammation. The benzofuran moiety is believed to contribute to this activity by interacting with specific binding sites on target proteins, while the pyrazole ring enhances solubility and metabolic stability. Such findings have prompted further investigation into its therapeutic potential.

Beyond its pharmaceutical applications, [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile has also shown promise in material science research. Its unique structural features make it suitable for use as a building block in the development of advanced materials with tailored properties. For example, it can be incorporated into polymers or nanoparticles to enhance their functionality or stability. The ability to modify its chemical structure allows researchers to fine-tune these properties for specific applications.

The synthesis and characterization of [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile have been refined through continuous improvements in synthetic methodologies. Recent advances in catalytic processes have enabled more efficient and sustainable production methods, reducing waste and improving yields. These advancements are crucial for ensuring that the compound remains accessible for both research and commercial purposes.

In conclusion, [3-(1-Benzofuran-2-yl)-1H-pyrazol-5-yl]acetonitrile (CAS No. 134161-77-6) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex challenges in medicine and technology.